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Compound of Interest

Compound Name: Nur77 modulator 2

Cat. No.: B12429198

Application Notes and Protocols for Nur77
Modulator 2

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the dissolving and storing
of Nur77 modulator 2, a potent, orally active inhibitor of inflammation with a binding affinity
(Kd) of 0.35 uM for the orphan nuclear receptor Nur77.[1][2] These guidelines are intended to
ensure the stability and efficacy of the compound for experimental use.

I. Compound Information

A summary of the key properties of Nur77 modulator 2 is provided in the table below.
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Property Value Reference
Molecular Formula C26H25NOs [1]
CAS Number 2055829-03-1 [1]
Binding Affinity (Kd) 0.35 UM [1]
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Il. Nur77 Signaling Pathway

Nur77, also known as NR4A1, is an orphan nuclear receptor that plays a crucial role in
apoptosis, inflammation, and metabolism. Its activity is regulated by its expression level, post-
translational modifications, and subcellular localization. Nur77 can induce apoptosis through
both transcription-dependent and -independent pathways. The transcription-independent
pathway involves the translocation of Nur77 from the nucleus to the mitochondria, where it
interacts with the anti-apoptotic protein Bcl-2. This interaction induces a conformational change
in Bcl-2, converting it into a pro-apoptotic molecule and triggering the mitochondrial cell death
pathway. Nur77 modulator 2 has been reported to modulate the colocalization of Nur77 at the
mitochondria, suggesting its mechanism of action is likely linked to this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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